Cas no 3095-81-6 (1,4-bis[2-(4-pyridyl)ethenyl]benzene)

• Product Name: 1,4-bis[2-(4-pyridyl)ethenyl]benzene
• CAS No: 3095-81-6
• MF: C₂₀H₁₆N₂
• MW: 284.354444503784
• CID: 314905
• PubChem ID: 640285
• Update Time: 2025-05-21

1,4-bis[2-(4-pyridyl)ethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• Pyridine,4,4'-(1,4-phenylenedi-2,1-ethenediyl)bis-
• 4-[(E)-2-[4-[(E)-2-pyridin-4-ylethenyl]phenyl]ethenyl]pyridine
• 4,4'-[1,4-Phenylenedi(E)ethene-2,1-diyl]dipyridine
• pyridine, 4,4'-[1,4-phenylenedi(E)-2,1-ethenediyl]bis-
• 1,4-Bis(4-vinylpyridyl)benzene
• Pyridine, 4,4'-(p-phenylenedivinylene)di-
• 1,4-Bis[2-(4-pyridyl)vinyl]benzene
• 1,4-Bis[(E)-2-(4-pyridyl)vinyl]benzene
• 1,4-bis[trans-2-(4-pyridyl)ethenyl]benzene
• 4-[(E)-2-{4-[(E)-2-(pyridin-4-yl)ethenyl]phenyl}ethenyl]pyridine
• InChI=1/C20H16N2/c1-2
• 1,4-Bis(2-(pyridin-4-yl)vinyl)benzene
• 1,4-Bis((E)-2-(pyridin-4-yl)vinyl)benzene
• Pyridine, 4,4'-(1,4-phenylenedi-2,1-ethenediyl)bis-
• pyridine, 4,4'-[
• 1,4-bis[2-(4-pyridyl)ethenyl]benzene
• 110144-22-4
• InChI=1/C20H16N2/c1-2-18(6-8-20-11-15-22-16-12-20)4-3-17(1)5-7-19-9-13-21-14-10-19/h1-16H/b7-5+,8-6
• 4-[(E)-2-[4-[(E)-2-(4-pyridyl)vinyl]phenyl]vinyl]pyridine
• 3095-81-6
• 4-[(1E)-2-{4-[(1E)-2-(pyridin-4-yl)ethenyl]phenyl}ethenyl]pyridine
• CHEMBL4445330
• SCHEMBL9966009
• AKOS032945431
• BS-48515
• CS-0110397
• AG-205/07444060
• 4-(2-{4-[2-(4-pyridinyl)vinyl]phenyl}vinyl)pyridine

• Inchi： 1S/C20H16N2/c1-2-18(6-8-20-11-15-22-16-12-20)4-3-17(1)5-7-19-9-13-21-14-10-19/h1-16H/b7-5+,8-6+
• InChI Key： QRZWEROLVZUPJH-KQQUZDAGSA-N
• SMILES： N1C=CC(=CC=1)/C=C/C1C=CC(/C=C/C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 284.131348519g/mol
• Monoisotopic Mass: 284.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1,4-bis[2-(4-pyridyl)ethenyl]benzene

1,4-Bis[2-(4-Pyridyl)ethenyl]benzene (CAS No. 3095-81-6)

1,4-Bis[2-(4-pyridyl)ethenyl]benzene, also known as BPEB or Bis(4-pyridylethenyl)benzene, is a heterocyclic aromatic compound with a unique structure that combines benzene rings and pyridine moieties. This compound has garnered significant attention in the scientific community due to its versatile properties and potential applications in various fields, including materials science, electronics, and photonics. The CAS registry number 3095-81-6 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.

The molecular structure of 1,4-bis[2-(4-pyridyl)ethenyl]benzene consists of a central benzene ring with two ethenyl groups (CH₂=CH-) attached at the 1 and 4 positions. Each ethenyl group is further substituted with a pyridine ring at the 4-position. This arrangement creates a conjugated system that enhances the compound's electronic properties, making it an attractive candidate for applications in organic electronics. Recent studies have explored the use of BPEB in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to facilitate efficient charge transport has been demonstrated.

One of the most notable advancements involving 1,4-bis[2-(4-pyridyl)ethenyl]benzene is its role in the development of advanced materials for energy storage. Researchers have investigated its potential as an electrode material in supercapacitors due to its high surface area and excellent electrical conductivity. The compound's ability to form stable films on electrode surfaces has been highlighted in recent publications, suggesting its suitability for high-performance energy storage systems.

In addition to its electronic applications, BPEB has also been studied for its optical properties. The conjugated system within the molecule enables strong absorption in the visible spectrum, making it a promising candidate for use in optical sensors and imaging technologies. Recent experiments have demonstrated that 1,4-bis[2-(4-pyridyl)ethenyl]benzene can be incorporated into polymer matrices to create materials with tunable optical properties, opening new avenues for applications in optoelectronics.

The synthesis of 1,4-bis[2-(4-pyridyl)ethenyl]benzene typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for large-scale production. The development of eco-friendly synthesis routes has also been a focus of research, aligning with global efforts to promote sustainable chemical manufacturing.

Despite its numerous advantages, the practical implementation of BPEB in commercial applications remains challenging due to issues such as material stability and scalability. Ongoing research is focused on addressing these limitations by modifying the compound's structure or incorporating it into hybrid materials that combine organic and inorganic components. These efforts are expected to unlock new possibilities for 1,4-bis[2-(4-pyridyl)ethenyl]benzene in emerging technologies.

In conclusion, 1,4-bis[2-(4-pyridyl)ethenyl]benzene (CAS No. 3095-81-6) is a versatile compound with significant potential in various scientific and technological domains. Its unique molecular structure and favorable electronic properties make it a valuable subject for ongoing research and development. As advancements continue to unfold, this compound is poised to play a crucial role in shaping future innovations across multiple industries.